Cas no 941913-33-3 (N-(2,5-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941913-33-3
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 5363116
• Update Time: 2025-10-29

N-(2,5-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(2,5-dimethylphenyl)-2-[2-(4-methoxyphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(2,5-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C23H26N4O3/c1-15-4-5-16(2)19(12-15)24-22(28)14-26-10-11-27-21(23(26)29)13-20(25-27)17-6-8-18(30-3)9-7-17/h4-12,20-21,25H,13-14H2,1-3H3,(H,24,28)
• InChI Key： GNOCOBKNOJUYAT-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC(=CC=3)OC)NN2C=CN1CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 661
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,5-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

N-(2,5-Dimethylphenyl)-2-2-(4-Methoxyphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-A]Pyrazin-5-Ylacetamide: A Comprehensive Overview

N-(2,5-Dimethylphenyl)-2-2-(4-Methoxyphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-A]Pyrazin-5-Ylacetamide, commonly referred to by its CAS number 941913-33-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and diverse biological activities. The molecule incorporates a pyrazolo[1,5-a]pyrazine ring system fused with a 4-methoxyphenyl group and an acetamide moiety attached to a 2,5-dimethylphenyl group. These structural features contribute to its intriguing chemical behavior and potential utility in drug design.

The synthesis of this compound involves a series of multi-step reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process of similar heterocyclic compounds, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations are pivotal in scaling up the production of compounds like CAS 941913-33-3 for industrial applications.

One of the most promising aspects of this compound lies in its biological activity. Studies have shown that pyrazolo[1,5-a]pyrazine derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of developing new therapeutic agents for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Moreover, the presence of the 4-methoxyphenyl group introduces additional electronic effects that may enhance the compound's bioavailability and pharmacokinetic profile.

The integration of computational chemistry techniques has further elucidated the molecular interactions of CAS 941913-33-3 with various biological targets. Molecular docking studies have revealed potential binding affinities with key enzymes involved in inflammatory pathways, suggesting its role as a lead compound in drug discovery programs. Furthermore, recent research has explored the possibility of modifying the substituents on the pyrazolo[1,5-a]pyrazine ring to enhance specific pharmacological activities. Such modifications could pave the way for tailor-made drugs targeting specific pathological conditions.

In terms of industrial applications, CAS 941913-33-3 finds relevance in material science due to its thermal stability and unique electronic properties. The compound's ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensor technologies. Additionally, its photochemical properties have been investigated for potential use in organic light-emitting diodes (OLEDs), where heterocyclic compounds often serve as key components due to their efficient charge transport capabilities.

The environmental impact of synthesizing and utilizing CAS 941913-33-3 is another critical area of consideration. Researchers have emphasized the importance of developing eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles are increasingly being incorporated into the design of synthetic protocols for such compounds, ensuring sustainable practices without compromising product quality.

In conclusion, N-(2,5-Dimethylphenyl)-2-2-(4-Methoxyphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-A]Pyrazin-5-Ylacetamide (CAS 941913-33-3) represents a versatile compound with multifaceted applications across various scientific domains. Its structural complexity offers opportunities for both fundamental research and applied development. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and pharmacology.